Cas no 2228280-40-6 (1-(3-cyclopropylphenyl)cyclobutylmethanol)

• Product Name: 1-(3-cyclopropylphenyl)cyclobutylmethanol
• CAS No: 2228280-40-6
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6062853
• PubChem ID: 165692481
• Update Time: 2025-10-28

1-(3-cyclopropylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)cyclobutylmethanol
• 2228280-40-6
• [1-(3-cyclopropylphenyl)cyclobutyl]methanol
• EN300-1736585

• Inchi： 1S/C14H18O/c15-10-14(7-2-8-14)13-4-1-3-12(9-13)11-5-6-11/h1,3-4,9,11,15H,2,5-8,10H2
• InChI Key： GHPRUYNAHAOEIO-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2)C2CC2)CCC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-cyclopropylphenyl)cyclobutylmethanol

Introduction to 1-(3-cyclopropylphenyl)cyclobutylmethanol (CAS No: 2228280-40-6)

1-(3-cyclopropylphenyl)cyclobutylmethanol, identified by the Chemical Abstracts Service Number (CAS No) 2228280-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a cyclobutylmethanol moiety with a substituted phenyl ring. The presence of a cyclopropyl group at the para position of the phenyl ring introduces steric and electronic effects that make this molecule of particular interest for its potential biological activity.

The structural motif of 1-(3-cyclopropylphenyl)cyclobutylmethanol is not only intriguing from a chemical perspective but also holds promise for its pharmacological applications. The cyclobutylmethanol group is known to contribute to the solubility and metabolic stability of molecules, while the 3-cyclopropylphenyl ring can enhance binding affinity to biological targets. This combination has led researchers to explore its utility in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both cycloalkane and aryl groups. Such structures are often found to exhibit enhanced binding interactions with enzymes and receptors, making them valuable candidates for drug discovery. The 1-(3-cyclopropylphenyl)cyclobutylmethanol scaffold fits well within this category, offering a versatile platform for further derivatization and optimization.

One of the most compelling aspects of 1-(3-cyclopropylphenyl)cyclobutylmethanol is its potential as a building block for more complex pharmacophores. The cyclobutylmethanol moiety can serve as a hinge region, allowing for the introduction of additional functional groups that can modulate activity. Meanwhile, the 3-cyclopropylphenyl ring provides a rigid aromatic core that can interact with specific pockets on biological targets. This dual functionality makes it an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that 1-(3-cyclopropylphenyl)cyclobutylmethanol may interact with various proteins involved in metabolic pathways, inflammation, and cancer progression. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified derivatives of this compound as promising leads for further development.

The synthesis of 1-(3-cyclopropylphenyl)cyclobutylmethanol presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to access this compound more efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropylphenyl moiety, while asymmetric hydrogenation techniques have been used to introduce the cyclobutylmethanol group with high enantioselectivity.

The pharmacological profile of 1-(3-cyclopropylphenyl)cyclobutylmethanol is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. For example, its structural similarity to known bioactive molecules has led researchers to explore its potential as an inhibitor of enzymes such as kinases and phosphodiesterases. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) drug development.

In conclusion, 1-(3-cyclopropylphenyl)cyclobutylmethanol (CAS No: 2228280-40-6) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and design of novel therapeutics.